Cas no 2228149-63-9 (2-(7-chloro-1,3-dioxaindan-5-yl)ethanethioamide)

• Product Name: 2-(7-chloro-1,3-dioxaindan-5-yl)ethanethioamide
• CAS No: 2228149-63-9
• MF: C₉H₈ClNO₂S
• MW: 229.683320045471
• CID: 6050120
• PubChem ID: 165636622
• Update Time: 2025-05-25

2-(7-chloro-1,3-dioxaindan-5-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(7-chloro-1,3-dioxaindan-5-yl)ethanethioamide
• 2228149-63-9
• EN300-1989010

• Inchi： 1S/C9H8ClNO2S/c10-6-1-5(3-8(11)14)2-7-9(6)13-4-12-7/h1-2H,3-4H2,(H2,11,14)
• InChI Key： WZHCTRIFLWMATH-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC(N)=S)=CC2=C1OCO2

Computed Properties

• Exact Mass: 228.9964274g/mol
• Monoisotopic Mass: 228.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.6Ų

Additional information on 2-(7-chloro-1,3-dioxaindan-5-yl)ethanethioamide

Compound 2228149-63-9: 2-(7-Chloro-1,3-Dioxaindan-5-yl)Ethanethioamide

The compound with CAS No. 2228149-63-9, commonly referred to as 2-(7-chloro-1,3-dioxaindan-5-yl)ethanethioamide, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thioamides, which are known for their versatile chemical properties and reactivity. The structure of this compound is characterized by a dioxaindan ring system, which is a bicyclic structure containing two oxygen atoms and a six-membered ring fused with another ring. The presence of a chlorine substituent at the 7-position of the dioxaindan ring adds to its uniqueness and functional diversity.

Recent studies have highlighted the importance of thioamide-containing compounds in drug discovery and development. The sulfur atom in the thioamide group imparts distinct electronic properties, making it a valuable functional group in medicinal chemistry. For instance, thioamides are known to exhibit anti-inflammatory, antitumor, and antimicrobial activities. In the case of 2-(7-chloro-1,3-dioxaindan-5-yl)ethanethioamide, researchers have explored its potential as a lead compound for developing novel therapeutic agents targeting various diseases.

The synthesis of this compound involves a multi-step process that typically starts with the preparation of the dioxaindan ring system. This is followed by the introduction of the chlorine substituent at the 7-position and finally the attachment of the ethanethioamide group. The synthesis pathway requires careful optimization to ensure high yields and purity of the final product. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process.

One of the most promising applications of 2-(7-chloro-1,3-dioxaindan-5-yl)ethanethioamide lies in its potential as a building block for more complex molecules. Its unique structure allows for further functionalization, enabling chemists to explore its role in constructing bioactive molecules with enhanced pharmacokinetic properties. For example, recent research has focused on modifying this compound to improve its solubility and bioavailability, which are critical factors for drug delivery.

In addition to its medicinal applications, this compound has also garnered interest in materials science. The dioxaindan ring system provides structural rigidity, making it suitable for applications in polymer chemistry and nanotechnology. Researchers have investigated its use as a monomer in polymer synthesis, where its sulfur-containing group contributes to unique mechanical and thermal properties.

The environmental impact of 2-(7-chloro-1,3-dioxaindan-5-yl)ethanethioamide has also been a topic of recent studies. Understanding its degradation pathways and toxicity profiles is essential for ensuring sustainable practices in its production and use. Preliminary findings suggest that this compound undergoes biodegradation under specific environmental conditions, but further research is needed to fully assess its ecological footprint.

In conclusion, 2-(7-chloro-1,3-dioxaindan-5-yl)ethanethioamide (CAS No. 2228149-63-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing science and technology.